![molecular formula C17H21NO4 B2935501 6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid CAS No. 2287262-10-4](/img/structure/B2935501.png)
6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a spirocyclic derivative of the amino acid proline and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins. The compound has been reported to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It has also been shown to inhibit the activity of the proteasome, which is a protein complex involved in the degradation of misfolded or damaged proteins.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis, which is a process of programmed cell death, in cancer cells. The compound has also been reported to modulate the immune response by inhibiting the production of cytokines and chemokines. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid in lab experiments include its potential therapeutic applications, its spirocyclic structure, and its ability to inhibit the activity of certain enzymes or proteins. However, the limitations of using this compound in lab experiments include its low solubility in water, its potential toxicity, and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid. One potential direction is to investigate its potential therapeutic applications in other diseases, such as viral infections and autoimmune disorders. Another direction is to optimize the synthesis method of the compound to improve its yield and purity. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential toxicity.
Synthesis Methods
The synthesis method of 6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid involves the reaction of proline with 1,3-dibromopropane in the presence of a base. The resulting intermediate is then reacted with phenylmagnesium bromide to form the desired compound. The synthesis of this compound has been reported in several research studies, and the yield and purity of the compound have been optimized through various reaction conditions.
Scientific Research Applications
6-Phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid has been studied for its potential therapeutic applications in various scientific research fields. It has been reported to have anticancer, antifungal, and antiviral activities. The compound has shown promising results in inhibiting the growth of cancer cells and reducing the expression of cancer-related genes. It has also demonstrated antifungal activity against various fungal strains and antiviral activity against HIV-1 and herpes simplex virus.
Properties
IUPAC Name |
6-phenylmethoxycarbonyl-6-azaspiro[3.5]nonane-7-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO4/c19-15(20)14-7-10-17(8-4-9-17)12-18(14)16(21)22-11-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRDNJRMDCSMARU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CCC(N(C2)C(=O)OCC3=CC=CC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.